Cas no 2104295-07-8 (8-Azaspiro[4.5]decane-2-carboxylic acid, methyl ester, hydrochloride (1:1))
8-Azaspiro[4.5]decane-2-carboxylic acid, methyl ester, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- EN300-37084873
- 2104295-07-8
- Z2733331766
- methyl 8-azaspiro[4.5]decane-2-carboxylate hydrochloride
- 8-Azaspiro[4.5]decane-2-carboxylic acid, methyl ester, hydrochloride (1:1)
-
- Inchi: 1S/C11H19NO2.ClH/c1-14-10(13)9-2-3-11(8-9)4-6-12-7-5-11;/h9,12H,2-8H2,1H3;1H
- InChI Key: PWMQXAKRESPFDK-UHFFFAOYSA-N
- SMILES: C1C2(CCNCC2)CCC1C(OC)=O.[H]Cl
Computed Properties
- Exact Mass: 233.1182566g/mol
- Monoisotopic Mass: 233.1182566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 221
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3Ų
8-Azaspiro[4.5]decane-2-carboxylic acid, methyl ester, hydrochloride (1:1) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37084873-0.05g |
methyl 8-azaspiro[4.5]decane-2-carboxylate hydrochloride |
2104295-07-8 | 95.0% | 0.05g |
$312.0 | 2025-03-18 | |
| Enamine | EN300-37084873-0.1g |
methyl 8-azaspiro[4.5]decane-2-carboxylate hydrochloride |
2104295-07-8 | 95.0% | 0.1g |
$466.0 | 2025-03-18 | |
| Enamine | EN300-37084873-0.25g |
methyl 8-azaspiro[4.5]decane-2-carboxylate hydrochloride |
2104295-07-8 | 95.0% | 0.25g |
$666.0 | 2025-03-18 | |
| Enamine | EN300-37084873-0.5g |
methyl 8-azaspiro[4.5]decane-2-carboxylate hydrochloride |
2104295-07-8 | 95.0% | 0.5g |
$1046.0 | 2025-03-18 | |
| Enamine | EN300-37084873-1.0g |
methyl 8-azaspiro[4.5]decane-2-carboxylate hydrochloride |
2104295-07-8 | 95.0% | 1.0g |
$1343.0 | 2025-03-18 | |
| Enamine | EN300-37084873-2.5g |
methyl 8-azaspiro[4.5]decane-2-carboxylate hydrochloride |
2104295-07-8 | 95.0% | 2.5g |
$2631.0 | 2025-03-18 | |
| Enamine | EN300-37084873-5.0g |
methyl 8-azaspiro[4.5]decane-2-carboxylate hydrochloride |
2104295-07-8 | 95.0% | 5.0g |
$3894.0 | 2025-03-18 | |
| Enamine | EN300-37084873-10.0g |
methyl 8-azaspiro[4.5]decane-2-carboxylate hydrochloride |
2104295-07-8 | 95.0% | 10.0g |
$5774.0 | 2025-03-18 | |
| Aaron | AR0291D6-50mg |
methyl8-azaspiro[4.5]decane-2-carboxylatehydrochloride |
2104295-07-8 | 95% | 50mg |
$454.00 | 2025-02-17 | |
| Aaron | AR0291D6-100mg |
methyl8-azaspiro[4.5]decane-2-carboxylatehydrochloride |
2104295-07-8 | 95% | 100mg |
$666.00 | 2025-02-17 |
8-Azaspiro[4.5]decane-2-carboxylic acid, methyl ester, hydrochloride (1:1) Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 8-Azaspiro[4.5]decane-2-carboxylic acid, methyl ester, hydrochloride (1:1)
Introduction to 8-Azaspiro[4.5]decane-2-carboxylic acid, methyl ester, hydrochloride (1:1) and its Significance in Modern Chemical Research
8-Azaspiro[4.5]decane-2-carboxylic acid, methyl ester, hydrochloride (1:1), identified by the CAS number 2104295-07-8, is a compound of considerable interest in the field of chemical biology and pharmaceutical research. This spirocyclic amide derivative has garnered attention due to its unique structural properties and potential applications in drug discovery and molecular recognition. The compound’s intricate spirocyclic framework, featuring a nitrogen atom integrated into a decane ring system, positions it as a promising candidate for developing novel therapeutic agents.
The hydrochloride salt form of this compound enhances its solubility in aqueous environments, making it more amenable for biological assays and pharmacokinetic studies. This property is particularly valuable in medicinal chemistry, where bioavailability and solubility are critical factors in the design of effective drugs. The methyl ester functionality at the carboxyl group introduces additional reactivity, allowing for further chemical modifications and derivatization, which can be exploited to tailor its biological activity.
In recent years, there has been a growing interest in spirocyclic compounds due to their ability to exhibit high binding affinity and selectivity towards biological targets. The nitrogen-containing spirocycle in 8-Azaspiro[4.5]decane-2-carboxylic acid, methyl ester, hydrochloride (1:1) provides a scaffold that can mimic natural products and bioactive molecules, making it an attractive platform for structure-based drug design. Researchers have leveraged computational methods to model the interactions of this compound with various protein targets, uncovering potential therapeutic applications.
One of the most compelling aspects of this compound is its role in the development of enzyme inhibitors. Enzyme inhibition is a cornerstone of modern pharmacology, with many drugs functioning by binding to and modulating the activity of specific enzymes. The rigid spirocyclic structure of 8-Azaspiro[4.5]decane-2-carboxylic acid, methyl ester, hydrochloride (1:1) allows for precise positioning of functional groups to interact with enzyme active sites. This has led to investigations into its potential as an inhibitor for enzymes involved in metabolic pathways and signal transduction.
Recent studies have highlighted the compound’s significance in the context of neurodegenerative diseases. The ability of spirocyclic compounds to penetrate the blood-brain barrier has made them promising candidates for treating conditions such as Alzheimer’s disease and Parkinson’s disease. The nitrogen atom in the spirocycle can form hydrogen bonds with amino acid residues in protein targets, enhancing binding affinity. This has prompted researchers to explore derivatives of 8-Azaspiro[4.5]decane-2-carboxylic acid, methyl ester, hydrochloride (1:1) that could be more effective in modulating neural pathways.
The hydrochloride salt form not only improves solubility but also ensures stability under various experimental conditions. This stability is crucial for long-term studies and industrial applications where consistency is paramount. The compound’s compatibility with high-throughput screening assays has made it a valuable tool in drug discovery pipelines. By integrating 8-Azaspiro[4.5]decane-2-carboxylic acid, methyl ester, hydrochloride (1:1) into these assays, researchers can rapidly identify lead compounds with potential therapeutic value.
Advances in synthetic chemistry have enabled the efficient preparation of complex derivatives based on the 8-Azaspiro[4.5]decane-2-carboxylic acid, methyl ester, hydrochloride (1:1) scaffold. These derivatives can be tailored to target specific biological processes by modifying functional groups such as the carboxylate moiety or introducing additional substituents. Such flexibility allows for the optimization of pharmacokinetic properties and reduction of off-target effects.
The compound’s unique structural features also make it an interesting subject for studying molecular recognition phenomena. Spirocyclic compounds often exhibit conformational rigidity, which can enhance binding specificity between ligands and receptors. This property has been exploited in the development of novel materials for applications in biosensing and drug delivery systems.
In conclusion,8-Azaspiro[4.5]decane-2-carboxylic acid, methyl ester, hydrochloride (1:1) represents a significant advancement in chemical biology and pharmaceutical research due to its structural complexity and versatile reactivity. Its potential applications span multiple therapeutic areas, including enzyme inhibition and neurodegenerative disease treatment. The ongoing research into this compound underscores its importance as a scaffold for developing next-generation drugs.
2104295-07-8 (8-Azaspiro[4.5]decane-2-carboxylic acid, methyl ester, hydrochloride (1:1)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)